Cas no 2137776-90-8 (Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]-)

• Product Name: Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]-
• CAS No: 2137776-90-8
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5259725
• Update Time: 2025-10-28

Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]-

• Inchi： 1S/C13H17ClN2O/c14-7-6-13(17)16-9-10-3-1-5-12-11(10)4-2-8-15-12/h1,3,5,15H,2,4,6-9H2,(H,16,17)
• InChI Key： JARNBOFYHCMCFC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC2=C1CCCN2)(=O)CCCl

Additional information on Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]-

Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]- (CAS No. 2137776-90-8)

Propanamide, 3-chloro-N-[(1,2,3,4-tetrahydro-5-quinolinyl)methyl]- (hereafter referred to as Propanamide) is a chemical compound with the CAS registry number 2137776-90-8. This compound belongs to the class of amides and is characterized by its unique structure, which includes a propanamide backbone substituted with a chlorine atom and a quinolinyl group. The molecule's structure is of significant interest in both academic and industrial research due to its potential applications in pharmaceuticals and materials science.

The synthesis of Propanamide involves a multi-step process that typically begins with the preparation of the quinolinyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the quinolinyl moiety. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of Propanamide lies in its potential as a pharmacological agent. Studies have shown that the compound exhibits interesting bioactivity profiles, particularly in modulating cellular signaling pathways. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Propanamide can act as an agonist for certain G-protein coupled receptors (GPCRs), making it a candidate for drug development in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, Propanamide has also been explored for its role in materials science. The compound's ability to form stable amide bonds makes it a valuable component in polymer synthesis. Recent research has focused on incorporating Propanamide into biodegradable polymers for use in biomedical devices and sustainable packaging materials. These applications highlight the versatility of Propanamide across multiple disciplines.

The toxicological profile of Propanamide is another area of active research. While initial studies suggest that the compound has low acute toxicity, long-term effects and potential bioaccumulation remain under investigation. Regulatory agencies are closely monitoring these findings to ensure that any commercial use of Propanamide adheres to safety standards.

Looking ahead, the future of Propanamide appears bright with ongoing research aimed at optimizing its synthesis and expanding its applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field. As our understanding of this compound deepens, it is likely to play an increasingly important role in both therapeutic development and advanced materials engineering.